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Comparison of PFAS Soil Extraction Methods

The table below summarizes the two primary extraction methods identified in the recent literature, which can

serve as a foundational reference for your center.

Feature
EPA Method 1633 (Referenced
Standard)

Legacy In-House Method (Alternative
Approach)

Extraction
Solvent

Methanol with ammonium

hydroxide (specific ratio not
detailed in results) [1]

Basic methanol extraction [1]

Sample Mass 5 g dry weight [1] 0.5 g dry weight [1]

Cleanup
Procedure

Solid-Phase Extraction (SPE) with

WAX cartridges [1]

Bulk ENVI-Carb cleanup [1]

Analysis
Method

LC-MS/MS with Small-Volume

Injection (SVI) [1]

LC-MS/MS with Large-Volume Injection (LVI) [1]
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Feature
EPA Method 1633 (Referenced
Standard)

Legacy In-House Method (Alternative
Approach)

Key
Advantage

Widely accepted standard;

commercial labs are accredited for
it [1]

Fewer preparation steps; avoids potential

contamination from SPE cartridges; increased
sensitivity from LVI [1]

General Troubleshooting for Extraction Techniques

Although not specific to your solvent mixture, a common challenge in any extraction is emulsion formation.

The following workflow outlines general strategies to prevent and resolve this issue, which can be adapted

for your context [2].

Emulsion Formation

Prevention Strategy:
Gentle Swirling of Funnel Break Existing Emulsion

Add Brine or Salt
(Increases ionic strength

 to 'salt out' and force phase separation)

Filter Through
Glass Wool or Phase Separation Filter Paper

Centrifuge Sample
(Isolates emulsion in residue)

Add Small Amount of
Different Organic Solvent

(Adjusts solvent properties)

Use Supported Liquid Extraction (SLE)
(Avoids emulsion formation entirely)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12116665/
https://www.chromatographyonline.com/view/tips-troubleshooting-liquid-liquid-extractions
https://www.smolecule.com/products/b773466#optimize-methanol-ammonium-hydroxide-extraction-pfteda-solids
https://www.smolecule.com/products/b773466#optimize-methanol-ammonium-hydroxide-extraction-pfteda-solids
https://www.smolecule.com/products/b773466#optimize-methanol-ammonium-hydroxide-extraction-pfteda-solids
https://www.smolecule.com/products/b773466#optimize-methanol-ammonium-hydroxide-extraction-pfteda-solids
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s773466?utm_src=pdf-bulk
https://www.smolecule.com/products/s773466?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

